Cas no 2227749-81-5 ((1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol)

• Product Name: (1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol
• CAS No: 2227749-81-5
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 6536342
• PubChem ID: 165971506
• Update Time: 2025-10-29

(1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol
• 2227749-81-5
• EN300-1757419
• (1S)-2-amino-1-[2-(dimethylamino)-4-fluorophenyl]ethan-1-ol

• Inchi： 1S/C10H15FN2O/c1-13(2)9-5-7(11)3-4-8(9)10(14)6-12/h3-5,10,14H,6,12H2,1-2H3/t10-/m1/s1
• InChI Key： CSJYOKZAALWIGC-SNVBAGLBSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)[C@@H](CN)O

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on (1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol

Recent Advances in the Study of (1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 2227749-81-5)

The compound (1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 2227749-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its unique fluorinated aromatic ring and dimethylamino substituent, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors.

Recent studies have focused on the synthetic optimization of this compound, with particular emphasis on its stereoselective preparation. A 2023 publication in the Journal of Medicinal Chemistry reported an improved asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in obtaining the desired (1S)-configuration with high purity. This advancement is crucial for pharmacological evaluation, as the stereochemistry significantly influences biological activity.

Pharmacological investigations have revealed that (1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol exhibits potent binding affinity to several neurotransmitter receptors, including serotonin and dopamine receptors. Molecular docking studies suggest that the fluorophenol moiety plays a critical role in receptor interaction, while the dimethylamino group contributes to blood-brain barrier permeability. These findings position the compound as a potential lead for developing new psychotropic medications.

In metabolic studies, researchers have identified that the compound undergoes extensive first-pass metabolism primarily via hepatic CYP2D6, with the major metabolite being the N-demethylated derivative. This metabolic profile suggests potential for drug-drug interactions that must be carefully considered in clinical development. Concurrent stability studies have demonstrated good chemical stability under physiological conditions, supporting its viability as a drug candidate.

Current preclinical research is exploring the compound's potential in treating neurodegenerative diseases. Preliminary in vivo data from animal models of Parkinson's disease show neuroprotective effects, possibly through modulation of oxidative stress pathways. However, further studies are needed to fully elucidate the mechanism of action and establish dose-response relationships.

The pharmaceutical industry has shown growing interest in this compound, with several patents filed in 2023-2024 covering various salt forms and prodrug derivatives designed to improve bioavailability. These developments indicate that (1S)-2-amino-1-2-(dimethylamino)-4-fluorophenylethan-1-ol may soon enter clinical trials as a potential therapeutic agent for CNS disorders.